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Compound of Interest

Compound Name: Sodium pangamate

Cat. No.: B10753156 Get Quote

The landscape of pangamate (also known as "Vitamin B15") research is fraught with conflicting

findings, ambiguous terminology, and a lack of standardized methodology. This technical

support center is designed to equip researchers, scientists, and drug development

professionals with the necessary information to critically evaluate existing literature and design

future studies with greater rigor.

Frequently Asked Questions (FAQs)
Q1: What is the precise chemical identity of pangamic acid?

A1: A significant challenge in pangamate research is the lack of a single, universally accepted

chemical structure for "pangamic acid" or "Vitamin B15".[1][2][3][4] Products marketed under

this name have been shown to contain a variety of substances, often in combination. This

chemical ambiguity is a primary source of conflicting results in the literature.

Q2: Why do different studies on pangamate report contradictory outcomes?

A2: The conflicting outcomes in pangamate literature can be attributed to several factors:

Variable Composition of Test Materials: As the chemical identity of "pangamate" is not

standardized, researchers in different studies have likely investigated entirely different

compounds.[1]
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Lack of Rigorous Controls: Much of the early research, particularly from the former Soviet

Union, has been criticized for being anecdotal and lacking the robust controls of modern

clinical trials.[1][5]

Publication Bias: Positive results may have been more likely to be published, creating a

skewed perception of efficacy.

Q3: Are there any established signaling pathways for pangamate?

A3: Due to the inconsistent chemical nature of "pangamate," no definitive signaling pathways

have been scientifically validated. While some literature suggests mechanisms related to

improved oxygen utilization and transmethylation, these hypotheses are not substantiated by

rigorous, reproducible evidence.[5] The claimed pathways are often speculative and tied to the

purported effects of individual components found in various "pangamate" formulations, such as

dimethylglycine (DMG).

Q4: What are the primary safety concerns associated with pangamate?

A4: Safety is a major concern. Some formulations sold as "pangamic acid" have been found to

contain diisopropylamine dichloroacetate and diisopropylamine, which have shown mutagenic

properties in the Ames test, indicating a potential cancer risk.[1][6][7] The U.S. Food and Drug

Administration (FDA) considers pangamic acid and its products unsafe for use as a food or

drug.[2][4]

Q5: What is the current regulatory status of pangamate?

A5: The FDA does not recognize pangamic acid as a vitamin or a legitimate dietary

supplement.[1][5] It is classified as an unsafe food additive, and its importation and interstate

shipment are restricted.[4] Similarly, its distribution is prohibited in Canada.[1]

Troubleshooting Experimental Discrepancies
Issue: Your experimental results with a "pangamate" compound are inconsistent with published

data.
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Verify the Chemical Composition: The first and most critical step is to determine the exact

chemical composition of the "pangamate" you are using. Analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry should be

employed. As one analysis of a sample provided by the original promoters of "pangamic

acid" in the 1950s revealed it to be only lactose, verifying the substance is paramount.[1]

Source and Lot-to-Lot Variability: If possible, obtain the certificate of analysis for your

compound. Be aware that different suppliers and even different lots from the same supplier

may have varying compositions.

Re-evaluate the Cited Literature: Critically assess the methodology of the study you are

trying to replicate. Pay close attention to their description of the "pangamate" used. If the

chemical identity is not clearly defined, the results cannot be reliably compared.

Control for Individual Components: If your "pangamate" is a mixture (e.g., dimethylglycine

and calcium gluconate), design experiments to test each component individually to

understand their specific effects.

Data Presentation: Deconstructing "Pangamate"
Given the ill-defined nature of pangamate, a quantitative summary of conflicting results is

challenging. Instead, the following table summarizes the various chemical identities that have

been attributed to "pangamic acid" or "Vitamin B15".
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Attributed Chemical

Name/Mixture
Key Components

Noted In

Literature/Products
Reference

D-

gluconodimethylamino

acetic acid

The originally

patented, but never

successfully

synthesized,

compound.

Krebs, 1951 [1]

Dimethylglycine

(DMG) with Calcium

Gluconate

A common mixture

sold as calcium

pangamate.

Russian research,

various commercial

products.

[3][5]

Diisopropylamine

Dichloroacetate

A component found in

some "pangamate"

formulations.

Commercial products. [1][7]

Lactose

Found in a sample

provided by a co-

worker of the original

promoters.

Analysis of an early

sample.
[1]

Various mixtures
Often containing

dimethylamine.

Attempts to

synthesize the original

1951 compound.

[1]

The following table presents a simplified overview of a study that found no significant effect of a

specific pangamate formulation on athletic performance, contrasting with the anecdotal claims

of enhanced endurance.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/Pangamic_acid
https://www.rxlist.com/supplements/pangamic_acid.htm
https://isom.ca/wp-content/uploads/2020/01/JOM_1982_11_4_03_Vitamin_B15_A_Review_and_Update.pdf
https://en.wikipedia.org/wiki/Pangamic_acid
https://pubmed.ncbi.nlm.nih.gov/6752894/
https://en.wikipedia.org/wiki/Pangamic_acid
https://en.wikipedia.org/wiki/Pangamic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study

Parameter

Pangamat

e Group

(Pre-

Treatment

)

Pangamat

e Group

(Post-

Treatment

)

Placebo

Group

(Pre-

Treatment

)

Placebo

Group

(Post-

Treatment

)

P-value Reference

Maximal

Heart Rate

(bpm)

183 181 194 194 > 0.05 [8]

Treadmill

Time (min)
16.99 17.21 16.49 16.83 > 0.05 [8]

Post-test

Glucose

(mg%)

132.13 138.88 133.38 139.13 > 0.05 [8]

Post-test

Lactate

(mg%)

64.63 70.88 76.13 66.58 > 0.05 [8]

Experimental Protocols
Due to the lack of standardized and validated protocols in pangamate research, this section will

instead provide a recommended workflow for any new investigation into a purported

"pangamate" compound.

Phase 1: Compound Characterization Phase 2: In Vitro Assessment Phase 3: In Vivo Studies (if warranted)

Obtain 'Pangamate' Sample Chemical Analysis (NMR, Mass Spec, etc.) Identify and Quantify All Components Toxicity Screening (e.g., Ames Test)Proceed if composition is known Cell-Based Assays for Hypothesized Activity Test Individual vs. Combined Components Animal Model SelectionProceed if in vitro effects are validated and non-toxic Dose-Response and Toxicity Studies Controlled Efficacy Studies

Click to download full resolution via product page

Caption: Recommended workflow for rigorous investigation of "pangamate" compounds.
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Visualizing the Ambiguity
The following diagram illustrates the logical problem at the core of pangamate research: the

undefined nature of the primary substance.

Caption: The undefined nature of "pangamate" leads to conflicting research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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